Cas no 2228374-16-9 (4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid
• CAS No: 2228374-16-9
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 5962113
• PubChem ID: 165673045
• Update Time: 2025-05-19

4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid
• EN300-1956019
• 2228374-16-9
• 4-hydroxy-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H13F3N2O3/c12-11(13,14)8-7(5-15-16-8)10(9(18)19)3-1-6(17)2-4-10/h5-6,17H,1-4H2,(H,15,16)(H,18,19)
• InChI Key： IJPOOXFPXCJIAW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1(C(=O)O)CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 278.08782677g/mol
• Monoisotopic Mass: 278.08782677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.2Ų

Additional information on 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid

Introduction to 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid (CAS No: 2228374-16-9)

4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid, identified by its CAS number 2228374-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a fused pyrazole and cyclohexane ring system, which is known for its potential biological activity and structural versatility. The presence of a trifluoromethyl group at the 3-position of the pyrazole ring introduces unique electronic and steric properties, making this molecule an attractive candidate for further investigation in drug discovery.

The structural motif of 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid incorporates several key functional groups that contribute to its chemical reactivity and potential biological interactions. The hydroxyl group at the 4-position of the cyclohexane ring provides a site for hydrogen bonding, which can be crucial for binding to biological targets. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are important factors in drug design. These features make the compound a promising scaffold for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrazole derivatives due to their wide range of biological activities. Pyrazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The introduction of a cyclohexane ring in 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid further modulates its pharmacokinetic profile, potentially improving solubility and bioavailability. This structural modification has been strategically employed in medicinal chemistry to enhance drug-like properties.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to influence both electronic and steric properties of molecules. This group can increase metabolic stability by preventing oxidative degradation and can also enhance binding affinity by introducing hydrophobic interactions. The compound 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid exemplifies how strategic fluorination can lead to the development of more effective and durable therapeutic agents.

The synthesis of 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the pyrazole ring, introduction of the trifluoromethyl group, and functionalization of the cyclohexane ring with a hydroxyl group. Advanced synthetic techniques such as cross-coupling reactions, nucleophilic substitutions, and catalytic hydrogenations are often employed to construct this complex molecule. The synthesis process also necessitates rigorous purification methods to ensure the final product meets pharmaceutical standards.

The biological evaluation of 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid has been conducted using various in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising activity against certain disease targets. For instance, it has shown potential as an inhibitor of specific enzymes involved in cancer cell proliferation. Additionally, its ability to modulate inflammatory pathways has been observed in preclinical trials, indicating its therapeutic potential in treating chronic inflammatory diseases. These findings underscore the importance of further investigating this compound for potential clinical applications.

The development of novel drugs often requires a deep understanding of structure/activity relationships (SAR). In the case of 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-ylcyclohexane-1-carboxylic acid, detailed SAR studies have been performed to elucidate how different structural modifications impact biological activity. By systematically varying substituents such as the hydroxyl group or the trifluoromethyl group, researchers can gain insights into optimal pharmacophore design. These studies not only enhance our understanding of drug mechanisms but also guide future synthetic efforts toward more potent and selective therapeutic agents.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been increasingly used to predict the binding affinity and interaction patterns of compounds like 4-hydroxy-1-3-(trifluoromethyl)-1H-pyrazol-4-y lcyclohexane - 1 - carboxylic acid with biological targets. By leveraging computational methods, researchers can accelerate the drug discovery process by identifying promising candidates before conducting expensive wet-lab experiments. These virtual screening approaches have proven particularly valuable in optimizing lead compounds for improved efficacy and reduced toxicity.

In conclusion, 4-hydroxy - 1 - 3 - ( trifluoromethyl) - 1 H - pyrazol - 4 - yl cyclohexane - 1 - carboxylic acid (CAS No: 2228374 - 16 - 9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising biological activities, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in shaping the future of medicine.